2-Amino-5-bromo-3-chlorobenzoic acid;hydrobromide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Amino-5-bromo-3-chlorobenzoic acid;hydrobromide, also known as 2-Amino-3-bromo-5-chlorobenzoic acid, is a chemical compound with the molecular weight of 250.48 . It has the IUPAC name of 2-amino-3-bromo-5-chlorobenzoic acid . The compound is typically stored in a dark place, sealed in dry, at room temperature .
Molecular Structure Analysis
The InChI code for 2-Amino-5-bromo-3-chlorobenzoic acid;hydrobromide is 1S/C7H5BrClNO2/c8-5-2-3(9)1-4(6(5)10)7(11)12/h1-2H,10H2,(H,11,12) . This code provides a specific textual identifier for the compound’s molecular structure.Physical And Chemical Properties Analysis
2-Amino-5-bromo-3-chlorobenzoic acid;hydrobromide is a solid at room temperature . It should be stored in a dark place, sealed in dry, at room temperature .Scientific Research Applications
Selective Amination Processes
Amination of polyhalopyridines using palladium catalysis demonstrates the selective transformation of halogenated compounds into aminated products. This process, exemplified by the amination of 5-bromo-2-chloropyridine, showcases the potential of 2-Amino-5-bromo-3-chlorobenzoic acid derivatives in synthesizing complex organic molecules with high yield and chemoselectivity (Ji, Li, & Bunnelle, 2003).
Halogenation Techniques
The use of OXONE® and hydrohalic acids (HBr, HCl) for the halogenation of α, β-unsaturated carbonyl compounds illustrates a convenient method for introducing bromine or chlorine atoms into organic molecules. This technique is applicable in synthesizing α-bromo- or α-chloro-α,β-unsaturated carbonyl compounds, demonstrating the utility of halogenated benzoic acid derivatives in organic synthesis (Kim & Park, 2004).
Crystal Structure Studies
Investigations into the crystal structures of halogenated pyridine derivatives, such as 2-amino-5-iodopyridinium bromide hemihydrate, reveal insights into hydrogen bonding and π-stacking interactions. These studies contribute to the understanding of molecular arrangements and stability, which are crucial for designing new materials and pharmaceuticals (Polson, Turnbull, & Wikaira, 2013).
Ionic Liquid Applications
The use of ionic liquids, such as 1-n-butyl-3-methylimidazolium bromide, for the nucleophilic displacement in ether cleavage showcases an environmentally friendly approach to regenerate phenols from aryl alkyl ethers. This method underscores the relevance of brominated benzoic acid derivatives in green chemistry applications (Boovanahalli, Kim, & Chi, 2004).
Antimicrobial and Anti-inflammatory Activities
Research into the synthesis of triazolo and thiadiazoles bearing halogenated phenyl moieties, such as 2,3,5-trichlorobenzoic acid derivatives, indicates potential antimicrobial and anti-inflammatory applications. These studies contribute to the development of new pharmaceuticals addressing various health conditions (Karegoudar et al., 2008).
Safety and Hazards
The compound is considered hazardous and has been assigned the GHS07 pictogram . The hazard statements include H302+H312+H332;H319;H335, indicating that it is harmful if swallowed, in contact with skin, or if inhaled, and it causes serious eye irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing hands thoroughly after handling, and wearing protective gloves/protective clothing/eye protection/face protection .
properties
IUPAC Name |
2-amino-5-bromo-3-chlorobenzoic acid;hydrobromide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5BrClNO2.BrH/c8-3-1-4(7(11)12)6(10)5(9)2-3;/h1-2H,10H2,(H,11,12);1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VCLXWPAJNITTNJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1C(=O)O)N)Cl)Br.Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6Br2ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.39 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-5-bromo-3-chlorobenzoic acid hydrobromide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.